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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-2-methylaniline is an aromatic amine derivative with applications as an

intermediate in the synthesis of pharmaceuticals and other specialty chemicals. A thorough

understanding of its solubility in various organic solvents is crucial for its effective use in

synthesis, purification, and formulation processes. This technical guide provides a summary of

the available solubility information for 3-methoxy-2-methylaniline, outlines a detailed

experimental protocol for its quantitative determination, and presents a generalized workflow

for solubility assessment.

Data Presentation: Solubility of 3-Methoxy-2-
methylaniline
Currently, there is a lack of specific quantitative solubility data (e.g., g/100 mL or molarity at a

defined temperature) for 3-methoxy-2-methylaniline in the peer-reviewed scientific literature

and chemical databases. However, qualitative descriptions of its solubility have been reported.

This information is summarized in the table below. For context, publicly available quantitative

data for the closely related compound, 2-methylaniline (o-toluidine), is also included.
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Solvent 3-Methoxy-2-methylaniline
2-Methylaniline (o-
Toluidine)

Water Limited solubility[1]
Slightly soluble (~16 g/L at

20°C)[2]

Methanol Slightly soluble[3][4] Miscible[2]

Ethanol Moderate solubility (inferred)[1] Miscible[2]

Dimethyl Sulfoxide (DMSO) Slightly soluble[3][4] Miscible (inferred)

Diethyl Ether Moderate solubility (inferred)[1] Miscible[2]

Chloroform Moderate solubility (inferred)[1] Miscible[2]

It is generally reported that 3-methoxy-2-methylaniline has moderate solubility in organic

solvents.[1]

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The "shake-flask" method is a widely recognized and reliable technique for determining the

equilibrium solubility of a solid compound in a solvent.[5][6][7][8] The following protocol

provides a detailed methodology for the quantitative determination of 3-methoxy-2-
methylaniline solubility.

1. Materials and Equipment:

3-Methoxy-2-methylaniline (solid)

Selected organic solvents (analytical grade or higher)

Analytical balance (accurate to ±0.1 mg)

Vials or flasks with screw caps

Constant temperature shaker or incubator
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Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Calibrated volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 3-methoxy-2-methylaniline to a series of vials, each

containing a known volume of a specific organic solvent. The presence of undissolved

solid at the end of the equilibration period is essential to ensure saturation.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker or incubator set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient duration to allow the system to reach equilibrium. A

typical equilibration time is 24 to 48 hours.[8]

Sample Collection and Preparation:

After equilibration, cease agitation and allow the vials to stand undisturbed for a period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pipette. To ensure complete removal of any suspended solid particles, the supernatant

should be centrifuged or filtered through a chemically compatible syringe filter (e.g., PTFE

for most organic solvents).[8]

Concentration Analysis:

Prepare a series of standard solutions of 3-methoxy-2-methylaniline of known

concentrations in the same solvent.
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Analyze the collected saturated solution and the standard solutions using a suitable and

validated analytical method.

UV-Vis Spectroscopy: If 3-methoxy-2-methylaniline has a distinct chromophore, create

a calibration curve by measuring the absorbance of the standard solutions at the

wavelength of maximum absorbance (λmax).[5][9] The concentration of the saturated

solution can then be determined from its absorbance using this curve.

High-Performance Liquid Chromatography (HPLC): Develop an HPLC method with a

suitable column and mobile phase to separate and quantify 3-methoxy-2-
methylaniline. Construct a calibration curve by plotting the peak area of the standard

solutions against their concentrations. The concentration of the saturated solution is

then determined by injecting a known volume and measuring its peak area.

Gravimetric Analysis: A known volume of the filtered saturated solution is carefully

evaporated to dryness in a pre-weighed container. The weight of the remaining solid

residue corresponds to the amount of dissolved 3-methoxy-2-methylaniline, from

which the solubility can be calculated.

3. Data Calculation and Reporting:

Calculate the solubility of 3-methoxy-2-methylaniline in the respective solvent, typically

expressed in units of grams per 100 mL ( g/100 mL), milligrams per milliliter (mg/mL), or

molarity (mol/L).

The experiment should be performed in replicate (e.g., n=3) to ensure the precision and

accuracy of the results. Report the average solubility value along with the standard deviation.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of 3-methoxy-2-methylaniline using the shake-flask method.
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Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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